Cas no 519056-67-8 (1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride
• CAS No: 519056-67-8
• MF: C₅H₄ClF₃N₂O₂S
• MW: 248.610669136047
• MDL: MFCD04115368
• CID: 936077
• PubChem ID: 2794561
• Update Time: 2025-08-10

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride
• 1-methyl-3-(trifluoromethyl)pyrazole-4-sulfonyl chloride
• SCHEMBL391271
• 1-methyl-3-trifluoromethyl-1H-pyrazole-4-sulfonyl chloride
• EN300-223670
• DTXSID70383216
• 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonylchloride
• 519056-67-8
• 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride, AldrichCPR
• 1H-Pyrazole-4-sulfonyl chloride, 1-methyl-3-(trifluoromethyl)-
• FD10464
• AS-0260
• J-504925
• CS-0215115
• AKOS005169216
• AMY32798
• DB-014406
• STL583868
• MFCD04115368
• DTXCID90334240

• MDL： MFCD04115368
• Inchi： 1S/C5H4ClF3N2O2S/c1-11-2-3(14(6,12)13)4(10-11)5(7,8)9/h2H,1H3
• InChI Key： HJFWSNIHZZKYIK-UHFFFAOYSA-N
• SMILES： ClS(C1=CN(C)N=C1C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 247.96300
• Monoisotopic Mass: 247.9634107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Melting Point: 34 °C
• PSA: 60.34000
• LogP: 2.44720

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride

Introduction to 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride (CAS No. 519056-67-8)

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride, identified by its CAS number 519056-67-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazole class, which is well-documented for its versatile applications in medicinal chemistry. The presence of both a methyl group and a trifluoromethyl group on the pyrazole ring, along with the introduction of a sulfonyl chloride functionality, enhances its reactivity and utility in synthetic transformations.

The sulfonyl chloride moiety is particularly noteworthy as it serves as a crucial intermediate in the synthesis of sulfonamides, which are a major class of bioactive molecules. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride make it an attractive building block for designing novel sulfonamide derivatives with improved pharmacological profiles.

Recent advancements in drug discovery have highlighted the importance of fluorinated heterocycles in enhancing drug efficacy and metabolic stability. The trifluoromethyl group in this compound not only contributes to its lipophilicity but also influences its electronic properties, potentially affecting binding affinity to biological targets. This has led to increased interest in exploring derivatives of 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride for therapeutic applications.

In academic research, this compound has been utilized in the development of novel ligands for metal-organic frameworks (MOFs) and catalysts. The sulfonyl chloride group facilitates further functionalization through nucleophilic substitution reactions, allowing chemists to tailor the structure for specific applications. For instance, researchers have employed 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride to synthesize pyrazole-based ligands that exhibit high selectivity in metal coordination, which is pivotal for applications in catalysis and material science.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for antiviral and anticancer agents. Pyrazole derivatives have demonstrated promising activity against various diseases, and the introduction of electron-withdrawing groups like the trifluoromethyl and sulfonyl chloride moieties can modulate their biological activity. Current studies are exploring how modifications at the 3-position of the pyrazole ring can influence drug-like properties such as solubility, bioavailability, and target interaction.

One notable application of 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. Preliminary studies suggest that derivatives of this compound exhibit inhibitory activity against certain kinases, making them valuable candidates for further development.

The agrochemical sector has also benefited from the use of 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride as an intermediate in the synthesis of herbicides and fungicides. The structural features of this compound contribute to its ability to interact with biological targets in plants, providing efficacy against a range of pests and pathogens. Innovations in sustainable agriculture have prompted researchers to explore novel compounds like this one to develop environmentally friendly agrochemical solutions.

From a synthetic chemistry perspective, 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride serves as a versatile platform for exploring new reaction pathways and methodologies. Its reactivity allows for diverse functionalizations, enabling chemists to access a wide array of derivatives with tailored properties. This has opened up new avenues for research in medicinal chemistry, materials science, and catalysis.

The future prospects of 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-sulfonyl chloride are promising, with ongoing studies focusing on optimizing its synthesis and expanding its applications. As our understanding of biological systems grows, so does the need for innovative chemical tools to address complex challenges. This compound represents a valuable asset in the chemical toolbox, offering opportunities for discovery across multiple scientific disciplines.